Cas no 138373-86-1 (tert-Butyl (1-hydroxybutan-2-yl)carbamate)

• Product Name: tert-Butyl (1-hydroxybutan-2-yl)carbamate
• CAS No: 138373-86-1
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 902210
• PubChem ID: 24884312
• Update Time: 2025-07-16

tert-Butyl (1-hydroxybutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-hydroxybutan-2-yl)carbamate
• N-Boc-DL-2-Amino-1-Butanol
• 657786_ALDRICH
• ACMC-20ak6e
• AG-D-77644
• AGN-PC-005K47
• CTK4C1229
• N-BOC-2-AMINO-1-BUTANOL
• OR4312
• MFCD07783021
• DTXSID10571731
• SCHEMBL1809284
• DB-352715
• Carbamic acid, [1-(hydroxymethyl)propyl]-, 1,1-dimethylethyl ester (9CI)
• SB44921
• AKOS009533765
• N-Boc-DL-2-amino-1-butanol, 97%
• DA-43386
• SY393620
• 2-(Boc-amino)-1-butanol
• tert-butyl N-(1-hydroxybutan-2-yl)carbamate
• MFCD04974275
• 138373-86-1
• (1-(hydroxymethyl)propyl)carbamic acid tert-butylester
• Carbamic acid, N-[1-(hydroxymethyl)propyl]-, 1,1-dimethylethyl ester
• (S)-2-(Boc-amino)-1-butanol
• LQRGWGOFPUXNOV-UHFFFAOYSA-N
• SB44845
• t-butyl (1-hydroxybutan-2-yl)carbamate
• DB-063867
• tert-Butyl 1-(hydroxymethyl)propylcarbamate
• tert-butyl 1-hydroxybutan-2-ylcarbamate
• CS-0239404
• EN300-211987
• 193086-15-6
• SY211598
• J-007127
• F78674

• MDL： MFCD07783021
• Inchi： 1S/C9H19NO3/c1-5-7(6-11)10-8(12)13-9(2,3)4/h7,11H,5-6H2,1-4H3,(H,10,12)
• InChI Key： LQRGWGOFPUXNOV-UHFFFAOYSA-N
• SMILES： O(C(NC(CO)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.13657
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.450
• PSA: 58.56

tert-Butyl (1-hydroxybutan-2-yl)carbamate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H319-H335
• Warning Statement： P261-P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S26-36

Additional information on tert-Butyl (1-hydroxybutan-2-yl)carbamate

tert-Butyl (1-hydroxybutan-2-yl)carbamate (CAS No. 138373-86-1): An Overview of Its Properties, Applications, and Recent Research

tert-Butyl (1-hydroxybutan-2-yl)carbamate (CAS No. 138373-86-1) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and chemical research. This compound is characterized by its unique structure, which includes a tert-butyl group, a hydroxybutyl chain, and a carbamate functional group. These structural features contribute to its stability and reactivity, making it a valuable intermediate in various chemical processes.

The chemical formula of tert-Butyl (1-hydroxybutan-2-yl)carbamate is C₉H₁₉NO₃. It is a white crystalline solid at room temperature with a melting point of approximately 70°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These physical properties make it suitable for use in a wide range of synthetic reactions and purification processes.

In the context of organic synthesis, tert-Butyl (1-hydroxybutan-2-yl)carbamate serves as a protecting group for amino functionalities. The tert-butyl carbamate (Boc) group is widely used to protect primary and secondary amines during multi-step synthetic sequences. This protection strategy ensures that the amine remains unreactive until the desired point in the synthesis, where it can be selectively deprotected using acidic conditions. This property is particularly useful in the synthesis of complex molecules such as peptides and proteins.

Recent research has highlighted the potential of tert-Butyl (1-hydroxybutan-2-yl)carbamate in pharmaceutical applications. Studies have shown that compounds derived from this structure exhibit promising biological activities. For instance, derivatives of tert-Butyl (1-hydroxybutan-2-yl)carbamate have been investigated for their anti-inflammatory and analgesic properties. These derivatives are being explored for their potential use in treating conditions such as arthritis and chronic pain.

In addition to its use as a protecting group and pharmaceutical intermediate, tert-Butyl (1-hydroxybutan-2-yl)carbamate has found applications in the development of novel materials. Researchers have utilized this compound to synthesize polymers with unique properties, such as enhanced mechanical strength and improved biocompatibility. These materials have potential applications in areas such as tissue engineering and drug delivery systems.

The synthesis of tert-Butyl (1-hydroxybutan-2-yl)carbamate can be achieved through several routes. One common method involves the reaction of 1-amino-2-propanol with di-tert-butyl dicarbonate (Boc₂O). This reaction proceeds under mild conditions and yields high purity product. The choice of solvent and reaction conditions can be optimized to achieve high yields and selectivity.

Safety considerations are an important aspect when handling tert-Butyl (1-hydroxybutan-2-yl)carbamate. While the compound is generally considered safe for laboratory use, appropriate personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials.

In conclusion, tert-Butyl (1-hydroxybutan-2-yl)carbamate (CAS No. 138373-86-1) is a multifaceted compound with diverse applications in organic synthesis, pharmaceuticals, and material science. Its unique structural features make it an invaluable tool for chemists and researchers working on complex synthetic challenges. Ongoing research continues to uncover new possibilities for this compound, further expanding its utility in various scientific domains.